4-Methoxy-2,3-dihydro-1H-inden-2-amine
Overview
Description
4-Methoxy-2,3-dihydro-1H-inden-2-amine is a chemical compound with the CAS Number 76413-92-8 . It has a molecular weight of 163.22 and its IUPAC name is 4-methoxy-2,3-dihydro-1H-inden-2-ylamine . It is stored at 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for 4-Methoxy-2,3-dihydro-1H-inden-2-amine is 1S/C10H13NO/c1-12-10-4-2-3-7-5-8(11)6-9(7)10/h2-4,8H,5-6,11H2,1H3 . The compound has a molecular weight of 163.22 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 .Physical And Chemical Properties Analysis
4-Methoxy-2,3-dihydro-1H-inden-2-amine has a melting point of 30-31 degrees Celsius . It is a powder and is stored at 4 degrees Celsius . It has a molecular weight of 163.22 g/mol . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 .Scientific Research Applications
Pharmacokinetics
Pharmacokinetics is the study of how a drug is absorbed, distributed, metabolized, and excreted by the body . “4-Methoxy-2,3-dihydro-1H-inden-2-amine” could potentially be studied in this field to understand its behavior in the body.
Druglikeness
Druglikeness is a concept used in drug design for how “drug-like” a substance is with respect to factors affecting its pharmacodynamics and pharmacokinetics . This compound could be evaluated for its druglikeness to determine its potential as a therapeutic agent.
Antiviral Activity
Indole derivatives, such as “4-Methoxy-2,3-dihydro-1H-inden-2-amine”, have shown potential in antiviral activity . They could be further explored for their efficacy against various viruses.
Anti-inflammatory Activity
Indole derivatives have also been found to possess anti-inflammatory properties . This compound could be studied for its potential use in treating inflammatory conditions.
Anticancer Activity
Indole derivatives have shown potential in anticancer activity . “4-Methoxy-2,3-dihydro-1H-inden-2-amine” could be researched for its potential use in cancer treatment.
Antimicrobial Activity
Indole derivatives have demonstrated antimicrobial properties . This compound could be explored for its potential use in combating various microbial infections.
Antidiabetic Activity
Indole derivatives have shown potential in antidiabetic activity . “4-Methoxy-2,3-dihydro-1H-inden-2-amine” could be studied for its potential use in diabetes treatment.
Antimalarial Activity
Indole derivatives have demonstrated antimalarial properties . This compound could be researched for its potential use in malaria treatment.
Safety and Hazards
The safety information for 4-Methoxy-2,3-dihydro-1H-inden-2-amine includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
4-methoxy-2,3-dihydro-1H-inden-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-12-10-4-2-3-7-5-8(11)6-9(7)10/h2-4,8H,5-6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHXLOUDLYDYZQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40508232 |
Source
|
| Record name | 4-Methoxy-2,3-dihydro-1H-inden-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40508232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2,3-dihydro-1H-inden-2-amine | |
CAS RN |
76413-92-8 |
Source
|
| Record name | 4-Methoxy-2,3-dihydro-1H-inden-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40508232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methoxy-2,3-dihydro-1H-inden-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,11-Dihydrodibenzo[b,e][1,4]oxazepine](/img/structure/B1337923.png)
![(1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene](/img/structure/B1337934.png)
![2-[(1,3-Thiazol-2-yl)carbamoyl]acetic acid](/img/structure/B1337941.png)
![6-bromobenzo[d]oxazole-2(3H)-thione](/img/structure/B1337943.png)